Cas no 2090591-44-7 (1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid)

1,1-Dioxo-2,5-dihydro-1λ⁶-thiophene-2-carboxylic acid is a sulfone derivative featuring a carboxylated dihydrothiophene ring structure. This compound is of interest in synthetic and medicinal chemistry due to its reactive carboxylic acid group and sulfone functionality, which enable versatile derivatization. The sulfone moiety enhances stability and influences electronic properties, making it useful in the design of bioactive molecules or as an intermediate in heterocyclic synthesis. Its rigid, polar structure may also contribute to improved solubility in aqueous or polar organic solvents. The compound’s potential applications include serving as a building block for pharmaceuticals, agrochemicals, or functional materials, where its distinct reactivity profile offers synthetic flexibility.

1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid structure

2090591-44-7 structure

Product Name:1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid

CAS No:2090591-44-7

MF:C₅H₆O₄S

MW:162.163740634918

CID:5242031

Update Time:2025-05-28

1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarboxylic acid, 2,5-dihydro-, 1,1-dioxide
- 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid
- Inchi： 1S/C5H6O4S/c6-5(7)4-2-1-3-10(4,8)9/h1-2,4H,3H2,(H,6,7)
- InChI Key： RMNLXFDNZOMTHR-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)S(=O)(=O)CC=C1

1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-295287-1.0g	1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid	2090591-44-7	1.0g	$1594.0	2023-02-28
Enamine	EN300-295287-2.5g	1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid	2090591-44-7	2.5g	$3304.0	2023-09-06
Enamine	EN300-295287-5.0g	1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid	2090591-44-7	5.0g	$4183.0	2023-02-28
Enamine	EN300-295287-10.0g	1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid	2090591-44-7	10.0g	$5261.0	2023-02-28
Enamine	EN300-295287-1g	1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid	2090591-44-7	1g	$1594.0	2023-09-06
Enamine	EN300-295287-5g	1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid	2090591-44-7	5g	$4183.0	2023-09-06
Enamine	EN300-295287-10g	1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid	2090591-44-7	10g	$5261.0	2023-09-06